Quizalofop-ethyl

• IUPAC Name: ethyl 2-[4-(6-chloroquinoxalin-2-yl)oxyphenoxy]propanoate
• InChI: InChI=1S/C19H17ClN2O4/c1-3-24-19(23)12(2)25-14-5-7-15(8-6-14)26-18-11-21-17-10-13(20)4-9-16(17)22-18/h4-12H,3H2,1-2H3
• InChI Key: OSUHJPCHFDQAIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=C(C=C1)OC2=CN=C3C=C(C=CC3=N2)Cl
• Molecular Formula: C19H17ClN2O4
• DSSTOX Substance ID: DTXSID9023889
• Molecular Weight: 372.8 g/mol
• Physical Description: Quizalofop-ethyl appears as white crystals. Insoluble in water. Used as an herbicide., White solid; [Merck Index] Colorless solid; [HSDB]
• Boiling Point: 220 °C @ 0.2 mm Hg
• Solubility: In benzene 290, xylene 120, acetone 111, ethanol 9, hexane 2.6 (all in g/l, at 20 °C), In water, 0.3 mg/l @ 20 °C
• Density: 1.35 @ 20 °C
• Vapor Pressure: 0.00000001 [mmHg], 6.49X10-9 mm Hg @ 20 °C
• Color/Form: Colorless crystals
• CAS RN: 76578-14-8
• Melting Point: 91.7-92.1 °C

Description

Quizalofop-ethyl is a phenoxy propionate herbicide used to control both annual and perennial grass weeds in broadleaved crops. It is a proherbicide for quizalofop-P and is used to control annual and perennial grass weeds in a variety of crops, including potatoes, sugar beet, peanuts, cotton, and flax.

Synthesis Analysis

Quizalofop-P-ethyl can be synthesized by dissolving 0.1 mol of 6-chloro-2-(4-hydroxyphenoxy) quinoxaline and 0.13 mol of S(-)-p-toluenesulfonyl ethyl lactate in 0.25L benzene and allowing the mixture to react under reflux for 6 hours.

Molecular Structure Analysis

Quizalofop-P-ethyl is an ethyl 2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propanoate. The molecular mass is 372.8 g/mol.

Chemical Reactions Analysis

Quizalofop-P-ethyl is hydrolyzed in plants to Quizalofop-P (acid form of Quizalofop-P-ethyl), which inhibits the synthesis of fatty acids through acetyl-CoA carboxylase (ACCase) inhibition.

Physical And Chemical Properties Analysis

Quizalofop-P-ethyl is a racemate with an asymmetric carbon atom at the α-position of the propionic acid moiety. The melting point is between 76.1 and 77.1 °C.

Scientific Research Applications

Herbicide for Controlling Gramineous Weeds

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Use in Soybean-Corn Intercropping

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Application in Quizalofop-Resistant Rice

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Sequential Applications with Other Herbicides

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Mechanism of Action

Target of Action

Quizalofop-ethyl primarily targets the enzyme acetyl-CoA carboxylase (ACCase) . ACCase plays a crucial role in fatty acid synthesis, catalyzing the first committed step in the process . This enzyme is found in grass family (gramineous) plants, making them susceptible to the herbicidal action of Quizalofop-ethyl .

Mode of Action

Quizalofop-ethyl is a systemic herbicide that is absorbed through the treated foliage and reaches the meristem tissue within 24 hours . It is hydrolyzed in the plant to Quizalofop-P (acid form of Quizalofop-P-ethyl), which inhibits the ACCase enzyme . This inhibition blocks the production of phospholipids used in building new membranes required for cell growth . As a result, the growth of the plant ceases soon after application .

Biochemical Pathways

The inhibition of ACCase by Quizalofop-P disrupts the fatty acid synthesis pathway . This disruption blocks the production of phospholipids, which are essential components of cell membranes . As a result, the plant’s ability to produce new cells and grow is severely hindered .

Pharmacokinetics

Quizalofop-ethyl is absorbed by leaves and shoots, and is principally translocated in the symplasm (including the phloem) . It accumulates in meristematic regions of the shoot and root, although the rate of translocation is slow . The compound is hydrolyzed in the plant to its active form, Quizalofop-P .

Result of Action

The inhibition of ACCase leads to cessation of growth in the plant, with young and actively growing tissues affected first . Leaf chlorosis and eventually necrosis develop 1-3 weeks after application . Leaf sheaths become brown and mushy at and just above their point of attachment to the node . Older leaves often turn purple, orange, or red before becoming necrotic .

Action Environment

Quizalofop-ethyl selectively controls only grass weeds from other plants . This selectivity makes Quizalofop-ethyl an effective herbicide for the control of grassy weeds around soybeans, beets, cotton, sunflowers, and other broadleaf crops .

Safety and Hazards

Quizalofop-P-ethyl is highly flammable and harmful if swallowed. It causes serious eye irritation. It is also harmful if inhaled or absorbed through the skin.

Future Directions

Quizalofop-P-ethyl has been proven harmful to aquatic organisms, but there is little evidence on the adverse effects of Quizalofop-P-ethyl in the early life of aquatic organisms. Therefore, more research is needed to understand the impact of Quizalofop-P-ethyl on aquatic life and to develop strategies for mitigating its environmental impact.

Q & A

Q1: What is the primary mode of action of Quizalofop-ethyl?

A1: Quizalofop-ethyl itself is a proherbicide, meaning it requires metabolic activation to exert its herbicidal effect. It is rapidly metabolized into Quizalofop, which acts as a potent inhibitor of Acetyl-CoA Carboxylase (ACCase) [, , ].

Q2: How does ACCase inhibition affect plants?

A2: ACCase is a key enzyme in the first committed step of fatty acid biosynthesis in plants. Inhibiting this enzyme disrupts the production of lipids, which are essential components of cell membranes and other vital plant structures. This ultimately leads to the death of susceptible plants [, , ].

Q3: Why is Quizalofop-ethyl considered a selective herbicide?

A3: Quizalofop-ethyl primarily targets the ACCase enzyme found in grasses (graminaceous plants). Broadleaf plants possess a different form of ACCase that is less sensitive to this herbicide, contributing to its selectivity [, ].

Q4: How does Quizalofop-ethyl move within the plant?

A4: Following foliar application, Quizalofop-ethyl is readily absorbed by leaves and translocated through the phloem to meristematic tissues, where active growth occurs. Its movement is predominantly basipetal, meaning it moves from the point of application towards the roots [].

Q5: What are some observed effects of Quizalofop-ethyl on susceptible plants?

A5: Treatment with Quizalofop-ethyl leads to various symptoms of injury in susceptible plants, including necrosis of meristematic tissues, chlorosis (yellowing of leaves), and stunted growth. The specific symptoms and their severity depend on factors such as plant species, herbicide dose, and environmental conditions [, , ].

Q6: What is the molecular formula and weight of Quizalofop-ethyl?

A6: The molecular formula of Quizalofop-ethyl is C20H17ClN2O4, and its molecular weight is 384.8 g/mol [].

Q7: How stable is Quizalofop-ethyl in the environment?

A7: Quizalofop-ethyl degrades relatively rapidly in soil, with a half-life ranging from 11 to 21 days, depending on factors such as soil pH and temperature [, , ].

Q8: Does the degradation of Quizalofop-ethyl vary between different soil types?

A8: Yes, studies show that Quizalofop-ethyl degrades faster in acidic soils compared to alkaline soils. For instance, it degrades faster in Wuhan acidic soil than in Baoding alkaline soil [, ].

Q9: How does temperature affect the degradation of Quizalofop-ethyl?

A9: The degradation rate of Quizalofop-ethyl increases with increasing temperature [, ].

Q10: Have there been studies on structural modifications of Quizalofop-ethyl and their impact on activity?

A10: While the provided papers do not delve into specific SAR studies for Quizalofop-ethyl, they highlight that the quinoxalinyloxyphenoxy propionic acid moiety is crucial for its herbicidal activity. Research on similar aryloxyphenoxypropionate (APP) herbicides suggests that modifications to the aromatic rings and the side chain can influence potency and selectivity [, ].

Q11: What is the primary metabolic pathway of Quizalofop-ethyl?

A11: The main metabolic pathway involves hydrolysis of the ethyl ester group to produce Quizalofop. Further metabolic transformations include ester bond cleavages, hydroxylations, and conjugation reactions [].

Q12: How is Quizalofop-ethyl typically formulated?

A12: Quizalofop-ethyl is commonly formulated as an emulsifiable concentrate (EC) for agricultural use. The EC formulation typically comprises the active ingredient, solvents, emulsifiers, and other additives to improve its handling, application, and efficacy [, , , , , ].

Q13: How is Quizalofop-ethyl metabolized in animals?

A13: Similar to plants, Quizalofop-ethyl is rapidly metabolized to Quizalofop-acid in animals, primarily in the liver. This metabolite is then further metabolized through processes like conjugation [, ].

Q14: Is there evidence of enantioselective metabolism of Quizalofop-ethyl?

A14: Yes, studies in rats show enantioselective metabolism of both Quizalofop-ethyl and its metabolite Quizalofop-acid. The (+)-enantiomers are preferentially metabolized and distributed in the body [, ].

Q15: How is Quizalofop-ethyl excreted?

A15: Following metabolism, Quizalofop-acid is primarily excreted through urine and feces in animals [].

Q16: How is the efficacy of Quizalofop-ethyl evaluated in field conditions?

A16: Field trials are conducted to assess the efficacy of Quizalofop-ethyl in controlling weed populations and its impact on crop yield. These trials involve comparing the performance of Quizalofop-ethyl treatments to various controls, including weedy checks, weed-free conditions, and alternative weed management practices [, , , , , , , , ].

Q17: Have there been reports of resistance to Quizalofop-ethyl?

A17: Yes, resistance to Quizalofop-ethyl and other APP herbicides has been reported in various weed species, including Johnsongrass (Sorghum halepense) [].

Q18: What is the mechanism of resistance to Quizalofop-ethyl in Johnsongrass?

A18: Research indicates that resistance in a Johnsongrass biotype is primarily attributed to the overproduction of the target enzyme, ACCase. This overproduction enables the resistant biotype to maintain sufficient ACCase activity even in the presence of the herbicide [].

Q19: What analytical methods are employed to detect and quantify Quizalofop-ethyl residues?

A20: Several analytical techniques are used, including Gas Chromatography (GC) [], High-Performance Liquid Chromatography (HPLC) [, , ], and Liquid Chromatography-Electrospray Tandem Mass Spectrometry (LC-MS/MS) [].

Q20: How are Quizalofop-ethyl residues extracted from different matrices like soil and plant tissues?

A21: Common extraction methods involve using solvents like acetonitrile. The extracts are then often purified using techniques like solid-phase extraction (SPE) before analysis [, , ].

Q21: What are the potential risks of Quizalofop-ethyl to aquatic organisms?

A23: While Quizalofop-ethyl is generally considered to have low toxicity to fish, studies on zebrafish (Brachydanio rerio) have shown that it can disrupt certain enzyme activities, such as ATPase, at higher concentrations [].

Q22: What are some alternative weed management practices that can be considered in place of or in conjunction with Quizalofop-ethyl?

A24: Integrated weed management strategies often involve a combination of cultural, mechanical, and chemical methods. Examples include crop rotation, hand weeding, mechanical cultivation, and the use of alternative herbicides with different modes of action [, , , , , ].